1-Cycloheptyl-3-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)urea

• IUPAC Name: 1-cycloheptyl-3-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]urea
• InChI: InChI=1S/C18H23N5OS2/c24-17(20-13-6-3-1-2-4-7-13)19-10-9-14-12-26-18-21-16(22-23(14)18)15-8-5-11-25-15/h5,8,11-13H,1-4,6-7,9-10H2,(H2,19,20,24)
• InChI Key: QOZFNGVPGKPAFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CS4
• Molecular Formula: C18H23N5OS2
• Molecular Weight: 389.5 g/mol

Description

The compound you mentioned contains a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. Thiophene and its derivatives are essential in various fields, including medicinal chemistry, material science, and industrial chemistry. They are used in the fabrication of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene consists of a five-membered ring made up of four carbon atoms and one sulfur atom. Various substitutions on the thiophene ring can lead to a wide range of derivatives with different properties and applications.

Chemical Reactions Analysis

Thiophene and its derivatives can undergo various chemical reactions. For example, the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Microwave-promoted Synthesis and Biological Activities

A study by Özil et al. (2015) discussed the microwave-promoted synthesis of fused and non-fused 1,2,4-triazole derivatives, which were then evaluated for antimicrobial, anti-lipase, and antiurease activities. These compounds are prepared from ethyl 4-[1-(2-ethoxy-2-oxoethyl)-3-methyl-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]benzoate, undergoing several transformation steps to form [1,2,4]triazolo-[3,4-b][1,3,4]thiadiazole derivatives among others (Özil, Bodur, Ülker, & Kahveci, 2015).

Antitumor Activities of Thiazolyl Urea Derivatives

Ling et al. (2008) synthesized novel 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea derivatives and evaluated their structures and antitumor activities. The study demonstrated promising antitumor properties of these compounds (Ling, Xin, Zhong, & Jian‐xin, 2008).

Novel Triazolo-Thiadiazole Derivatives

Another study focused on the synthesis of novel 3,6-bis(1,2,3-triazolyl)-s-triazolo[3,4-b]-1,3,4-thiadiazole derivatives, with their structures established by various spectroscopic methods. This illustrates the chemical versatility and potential for further functionalization of similar compounds (Dong & Wang, 2005).

Antifungal Activity

Research by Mishra et al. (2000) highlighted the synthesis of 1,3,4-oxadiazolo[3,2-a]-s-triazine-5, 7-diones and their 5-thioxo-7-ones, which showed significant antifungal activity against A. niger and F. oxyporum. This study underscores the potential of these compounds in developing antifungal agents (Mishra, Singh, & Wahab, 2000).

Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives

A study by Mohamed (2021) involved the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, exploring some of their reactions for scientific applications. These compounds represent another facet of the research on thiazolo[3,2-a]pyridine derivatives, illustrating their structural diversity and potential applications (Mohamed, 2021).

Mechanism of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . Thiazole derivatives also possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Future Directions

Thiophene and its derivatives continue to attract interest due to their wide range of applications. Future research will likely focus on developing new synthetic methods and exploring new applications, particularly in the field of medicinal chemistry.